N-(4-cyclopropylthiazol-2-yl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
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Description
N-(4-cyclopropylthiazol-2-yl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C14H15N3O3S and its molecular weight is 305.35. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Disposition Studies
Research often focuses on understanding how compounds are metabolized and disposed of in the human body. For instance, the study by Donna B. Mamaril-Fishman et al. (2014) on the metabolism and disposition of GSK1322322, a peptidase deformylase inhibitor, used innovative techniques like the Entero-Test for biliary sampling in humans. This approach could be relevant for studying the metabolism of other complex molecules, providing insights into their pharmacokinetics and pharmacodynamics (Mamaril-Fishman et al., 2014).
Pharmacological Applications
The pharmacological utility of compounds, including their receptor binding properties and potential therapeutic applications, is another area of research. For example, the investigation into the behavior of radioactive metabolites of the 5-HT1A receptor radioligand by Osman et al. (1996) provides a model for studying how novel compounds interact with specific receptors in the brain, which could be applied to the compound (Osman et al., 1996).
Toxicology and Safety Assessment
Understanding the toxicological profile of new compounds is crucial for ensuring their safety for therapeutic use. The work by Fennell et al. (2005) on the metabolism and hemoglobin adduct formation of acrylamide in humans is an example of how compounds are assessed for their potential health risks, providing a framework for evaluating new chemicals (Fennell et al., 2005).
Novel Diagnostic Applications
Research into novel diagnostic markers or imaging agents also represents a potential application area. For instance, Kikuchi et al. (2010) explored the in vivo visualization of alpha-synuclein deposition in multiple system atrophy using a specific PET tracer, demonstrating how new compounds can be developed and utilized in diagnostic imaging (Kikuchi et al., 2010).
Properties
IUPAC Name |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-4-methoxy-1-methyl-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3S/c1-17-6-9(11(20-2)5-12(17)18)13(19)16-14-15-10(7-21-14)8-3-4-8/h5-8H,3-4H2,1-2H3,(H,15,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJVMGRSMLLDTAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=CC1=O)OC)C(=O)NC2=NC(=CS2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.